Cas no 1882183-13-2 (3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide)

• Product Name: 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
• CAS No: 1882183-13-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6349360
• PubChem ID: 165871895
• Update Time: 2025-10-22

3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide
• EN300-1106690
• 1882183-13-2

• Inchi： 1S/C10H15N3O2/c1-7-8(11)3-4-10(15)13(7)6-5-9(14)12-2/h3-4H,5-6,11H2,1-2H3,(H,12,14)
• InChI Key： DDEQSHLNBNDUKR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C)N1CCC(NC)=O)N

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide

3-(5-Amino-6-Methyl-2-Oxo-1,2-Dihydropyridin-1-Yl)-N-Methylpropanamide: A Comprehensive Overview

The compound 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide (CAS No. 1882183-13-2) is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in various biological activities and therapeutic applications. The structure of this molecule is characterized by a dihydropyridine ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and neuroprotective agents. The presence of the 5-amino and 6-methyl groups in the dihydropyridine ring enhances the molecule's stability and bioavailability, making it a promising candidate for further research. Additionally, the N-methylpropanamide group at position 3 introduces additional functional diversity, which can be exploited for various chemical modifications and biological assays.

One of the most intriguing aspects of this compound is its ability to interact with cellular signaling pathways. Preclinical studies have demonstrated that 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This makes it a potential lead compound for the development of novel anti-inflammatory drugs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

The pharmacokinetic properties of 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-methylpropanamide have been extensively studied in preclinical models. Results indicate that it has favorable absorption and distribution characteristics, with moderate clearance rates. These findings suggest that it could be suitable for oral administration in humans, provided further toxicity studies confirm its safety profile.

Another area of interest is the potential of this compound as a chemotherapeutic agent. In vitro studies have shown that it induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. Furthermore, its ability to inhibit angiogenesis suggests that it could be effective in combating metastatic cancers. These findings underscore its potential as a multi-targeted anticancer agent.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize this compound accurately. The use of these advanced analytical tools has enabled researchers to confirm its molecular structure and purity with high precision.

In conclusion, 3-(5-amino-6-methyl-2-oxo-1,2-dihydropyridin-1-Yl)-N-Methylpropanamide (CAS No. 1882183 13 2) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a compelling candidate for further research and development in the fields of drug discovery and organic chemistry.